Cas no 1512091-68-7 (N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine
• CAS No: 1512091-68-7
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6151847
• PubChem ID: 82613600
• Update Time: 2025-08-05

N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine
• N-[(4-methanesulfonylphenyl)methyl]-N-methylhydroxylamine
• EN300-1990149
• 1512091-68-7

• Inchi： 1S/C9H13NO3S/c1-10(11)7-8-3-5-9(6-4-8)14(2,12)13/h3-6,11H,7H2,1-2H3
• InChI Key： BWBMKGNSXUBKIB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CN(C)O)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine

N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine: An Overview of CAS No. 1512091-68-7

N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine (CAS No. 1512091-68-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents. The compound's structure includes a methanesulfonyl group attached to a phenyl ring, which is further functionalized with a methyl and a hydroxylamine moiety. These functional groups contribute to its distinct chemical and biological properties, making it an intriguing subject for ongoing research.

The synthesis of N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine typically involves multi-step processes, including the formation of the methanesulfonylphenyl intermediate and subsequent derivatization to introduce the methyl and hydroxylamine functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its broader application in both academic and industrial settings.

In terms of its biological activity, N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine has been studied for its potential as a modulator of various biological pathways. One notable area of research is its interaction with neurotransmitter systems, particularly its ability to influence serotonin and dopamine signaling. Studies have shown that this compound can modulate these neurotransmitters, which are crucial for mood regulation and cognitive function. This property makes it a potential candidate for the development of new treatments for neurological disorders such as depression and anxiety.

Additionally, N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammatory responses. This anti-inflammatory activity suggests that the compound could be useful in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine has also been a focus of recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Its oral bioavailability and stability in physiological conditions have been evaluated in preclinical models, providing valuable insights into its suitability for further development.

In the context of drug discovery and development, N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine has shown promise as a lead compound for optimizing drug candidates. Structure-activity relationship (SAR) studies have been conducted to identify structural modifications that enhance its potency and selectivity while minimizing potential side effects. These efforts have led to the identification of several derivatives with improved pharmacological profiles, paving the way for their evaluation in more advanced preclinical and clinical studies.

The safety profile of N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine is another critical aspect that has been thoroughly investigated. Toxicity studies in animal models have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, N-(4-methanesulfonylphenyl)methyl-N-methylhydroxylamine (CAS No. 1512091-68-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical research. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.